Cas no 2308470-96-2 ((2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid)
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid
- 2308470-96-2
- EN300-1297203
-
- Inchi: 1S/C6H10F3NO3/c1-5(13,6(7,8)9)2-3(10)4(11)12/h3,13H,2,10H2,1H3,(H,11,12)/t3-,5?/m1/s1
- InChI Key: CKABDYWJTLPGFH-VXPOTGITSA-N
- SMILES: FC(C(C)(C[C@H](C(=O)O)N)O)(F)F
Computed Properties
- Exact Mass: 201.06127767g/mol
- Monoisotopic Mass: 201.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 83.6Ų
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297203-0.05g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 0.05g |
$1344.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-0.1g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 0.1g |
$1408.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-0.25g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 0.25g |
$1472.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-0.5g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 0.5g |
$1536.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-1.0g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 1g |
$1599.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-2.5g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 2.5g |
$3136.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-5.0g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 5g |
$4641.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-10.0g |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 10g |
$6882.0 | 2023-05-23 | ||
| Enamine | EN300-1297203-50mg |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 50mg |
$1008.0 | 2023-09-30 | ||
| Enamine | EN300-1297203-100mg |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid |
2308470-96-2 | 100mg |
$1056.0 | 2023-09-30 |
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid
Introduction to (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic Acid (CAS No. 2308470-96-2)
(2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2308470-96-2, is a fluorinated amino acid derivative with a complex molecular framework. Its synthesis and application have been the subject of extensive research, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid features a five-carbon backbone with fluorine atoms substituting at the third carbon position, an amino group at the second carbon, a hydroxyl group at the fourth carbon, and a methyl group at the fifth carbon. This specific arrangement imparts unique physicochemical properties, including enhanced solubility in polar solvents and improved metabolic stability. These characteristics make it an attractive candidate for various biochemical applications.
In recent years, there has been growing interest in fluorinated amino acids due to their potential as pharmacophores in drug design. The presence of fluorine atoms can modulate the electronic properties of molecules, influencing their binding affinity to biological targets. For instance, fluorine substitution can increase metabolic stability by resisting enzymatic degradation and can enhance binding interactions by altering hydrophobicity and charge distribution. The research on (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid has explored these properties in detail.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Fluorinated amino acids are particularly valuable in the development of protease inhibitors, which are critical in treating various diseases such as HIV/AIDS and cancer. The unique stereochemistry of (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid, with its (R) configuration at the second carbon, makes it a potent scaffold for designing enantiomerically pure inhibitors that exhibit high selectivity and efficacy.
Recent studies have demonstrated the utility of this compound in the development of novel antibiotics. The fluorine atoms in its structure contribute to its ability to disrupt bacterial cell wall synthesis by interfering with essential enzymatic pathways. This has led to investigations into its potential as an alternative therapeutic agent against multidrug-resistant bacteria. The compound's ability to mimic natural amino acids while incorporating fluorine atoms also makes it a promising candidate for protein engineering applications.
The synthesis of (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step reactions that require careful optimization to achieve high yields and purity. However, advances in catalytic techniques and asymmetric synthesis have made it possible to produce this compound more efficiently. These advancements have not only improved the accessibility of the compound but have also enabled researchers to explore its derivatives for new applications.
In conclusion, (2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structural features and functional properties make it a valuable tool for drug discovery and biochemical research. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics.
2308470-96-2 ((2R)-2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)